Cas no 1334147-25-9 (4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride)

• Product Name: 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride
• CAS No: 1334147-25-9
• MF: C₁₂H₁₆ClF₂NO₂
• MW: 279.71074962616
• MDL: MFCD19982411
• CID: 5573284
• Update Time: 2025-10-28

4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride

• MDL： MFCD19982411
• Inchi： 1S/C12H15F2NO2.ClH/c13-11(14)17-10-3-1-9(2-4-10)12(15)5-7-16-8-6-12;/h1-4,11H,5-8,15H2;1H
• InChI Key： IDUZIBTZVMTSOL-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC(OC(F)F)=CC=2)CCOCC1.Cl

Experimental Properties

• Melting Point: NA

4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride

4-[4-(Difluoromethoxy)phenyl]oxan-4-amine Hydrochloride (CAS No. 1334147-25-9): A Comprehensive Overview

4-[4-(Difluoromethoxy)phenyl]oxan-4-amine hydrochloride (CAS No. 1334147-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluoromethoxy and oxan-4-amine structural motifs, is widely studied for its potential applications in drug discovery and development. Its hydrochloride salt form enhances solubility, making it particularly valuable in formulation studies.

The molecular structure of 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride features a tetrahydropyran (oxane) ring substituted with an amine group at the 4-position, further linked to a phenyl ring bearing a difluoromethoxy substituent. This combination of functional groups contributes to its distinct physicochemical properties, including moderate polarity and enhanced metabolic stability—a critical factor in medicinal chemistry. Researchers often explore such fluorinated compounds due to their ability to improve bioavailability and binding affinity in target interactions.

In recent years, the demand for fluorinated building blocks like 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. This compound serves as a versatile intermediate in synthesizing novel bioactive molecules, particularly in central nervous system (CNS) drug candidates. Its difluoromethoxy group is known to influence pharmacokinetic profiles, reducing oxidative metabolism and extending half-life—an advantage in developing long-acting therapeutics.

The synthesis of 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include the introduction of the difluoromethoxy moiety via nucleophilic substitution, followed by ring formation and subsequent amine protection/deprotection strategies. Process chemists emphasize optimizing these routes for scalability while maintaining high purity—essential for pharmaceutical applications where impurity profiles are strictly regulated.

Analytical characterization of CAS 1334147-25-9 employs advanced techniques such as NMR spectroscopy (¹H, ¹³C, ¹⁹F), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. The 19F NMR spectrum is particularly diagnostic for confirming the incorporation and environment of fluorine atoms. These quality control measures ensure batch-to-batch consistency, crucial for research reproducibility and regulatory compliance in preclinical studies.

Beyond pharmaceuticals, 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride finds utility in material science, where fluorinated aromatic systems contribute to developing advanced polymers with unique thermal and electronic properties. The compound's ability to modulate intermolecular interactions makes it interesting for designing liquid crystals or charge-transport materials in organic electronics—a growing field addressing sustainable energy solutions.

From a commercial perspective, suppliers of 1334147-25-9 highlight its availability in research quantities with certificates of analysis (CoA). Current market trends show increasing procurement by academic institutions and biotech firms engaged in fragment-based drug discovery. The compound's oxan-4-amine scaffold is recognized as a privileged structure in medicinal chemistry, frequently appearing in patents for kinase inhibitors and GPCR modulators—therapeutic areas dominating recent drug approvals.

Environmental and safety assessments of 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride indicate standard handling precautions for laboratory chemicals. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Disposal should follow institutional guidelines for halogenated organic compounds, reflecting growing industry emphasis on green chemistry principles.

Future research directions for CAS 1334147-25-9 may explore its incorporation into PROTACs (Proteolysis Targeting Chimeras)—an emerging therapeutic modality combining target binding with induced protein degradation. The compound's difluoromethoxy phenyl segment could serve as an ideal linker attachment point in these bifunctional molecules. Such applications align with current drug development paradigms emphasizing targeted protein degradation over traditional inhibition approaches.

For researchers sourcing 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride, verification of synthetic route intellectual property (IP) status is advisable, given the competitive landscape in fluorinated pharmacophores. Several patent families describe related structures, underscoring the commercial potential of this chemical space. Suppliers increasingly provide technical support regarding regulatory documentation, reflecting market demands for comprehensive compound information packages.

In summary, 4-[4-(difluoromethoxy)phenyl]oxan-4-amine hydrochloride (CAS No. 1334147-25-9) represents a valuable tool compound bridging medicinal chemistry and materials science. Its structural features address multiple contemporary research needs—from enhancing drug-like properties to enabling advanced material design—making it a noteworthy subject for ongoing scientific investigation across interdisciplinary fields.